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Compound of Interest

Compound Name: Chir-090

Cat. No.: B1668622

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the preparation of CHIR-
090 stock solutions for use in research settings. CHIR-090 is a potent, slow, tight-binding
inhibitor of the UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a
key enzyme in the lipid A biosynthetic pathway of Gram-negative bacteria.[1][2][3][4] Accurate
preparation of stock solutions is critical for obtaining reliable and reproducible experimental
results.

Chemical Properties and Solubility

CHIR-090 is a synthetic, N-aroyl-L-threonine hydroxamic acid derivative.[4] Understanding its
chemical properties is essential for proper handling and storage.

Property Value Source
Molecular Formula C24H27N30s [2][5]
Molecular Weight 437.49 g/mol [5]

CAS Number 728865-23-4 [1][5]
Appearance Crystalline solid [6]
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The solubility of CHIR-090 is a critical factor in

the preparation of stock solutions. It is readily

soluble in dimethyl sulfoxide (DMSO) but has poor solubility in aqueous solutions and ethanol.

[1][7]

Solvent Solubility Notes Source
Sonication or warming
to 37°C may be
required to achieve
higher concentrations.

DMSO > 21.85 mg/mL Use of fresh, [11[7118]
anhydrous DMSO is
recommended as
hygroscopic DMSO
can reduce solubility.

DMF 2 mg/mL [6]

Insoluble (< 0.1

Water [1][5]

mg/mL)

Ethanol Insoluble [7]

Experimental Protocols

Materials and Equipment
CHIR-090 powder

[ ]
Sterile, amber microcentrifuge tubes or vials
Calibrated analytical balance

Vortex mixer

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Ultrasonic bath (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of CHIR-090 in DMSO, a

commonly used concentration for in vitro assays.

Preparation: Don appropriate PPE. Ensure the work area is clean and free of contaminants.

Weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.
Carefully weigh the desired amount of CHIR-090 powder into the tube. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.375 mg of CHIR-090 (Molecular Weight
=437.49 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous, sterile DMSO to the tube
containing the CHIR-090 powder. For a 10 mM stock, if you weighed 4.375 mg, you would
add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the tube in an
ultrasonic bath for 5-10 minutes.[1][5] Alternatively, the tube can be gently warmed to 37°C
for a few minutes.[7]

Visual Inspection: Visually inspect the solution to ensure that all of the solid has dissolved
and the solution is clear.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile, amber microcentrifuge tubes.[1] Store the aliquots at -20°C or -80°C.

Storage and Stability

Proper storage is crucial to maintain the integrity of CHIR-090 stock solutions.
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Storage Condition Duration Source
-20°C in solvent Up to 1 year [1]8]
-80°C in solvent Up to 2 years [1]

Note: It is recommended to use the stock solution as soon as possible after preparation. Long-
term storage of solutions is not advised.[7]

Signaling Pathway and Experimental Workflow
CHIR-090 Mechanism of Action

CHIR-090 targets the LpxC enzyme, which catalyzes the second committed step in the
biosynthesis of lipid A, the lipid anchor of lipopolysaccharide (LPS) in the outer membrane of
most Gram-negative bacteria.[3][9] Inhibition of LpxC disrupts the integrity of the bacterial outer
membrane, leading to cell death.

Lipopolysaccharide (LPS)

UDP-3-0-(R-3-hydroxymyristoyl)-GlcN
+Acetate

Further steps in
Lipid A Biosynthesis.

Click to download full resolution via product page

Caption: Mechanism of CHIR-090 action on the Lipid A biosynthetic pathway.

Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the key steps in preparing a CHIR-090 stock solution.
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1. Weigh CHIR-090 Powder

:

2. Add Anhydrous DMSO

:

3. Vortex to Dissolve

Is it fully dissolved?

Yes

4. Sonicate / Warm to 37°C 5. Aliquot into Single-Use Tubes

6. Store at -20°C or -80°C
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@ed to dissolve CHIR-090

Is an organic solvent acceptable
for the experiment?

Insoluble in aqueous solutions.
Use DMSO Consider alternative formulation
or experimental design.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Preparing CHIR-090 Stock Solutions for Research:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668622#how-to-prepare-chir-090-stock-solutions-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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